Cas no 941963-34-4 (N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 941963-34-4
• MF: C₁₈H₁₆N₄O₂
• MW: 320.3452
• CID: 5461037
• Update Time: 2025-11-05

N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methylquinolin-4-yl)-N-(pyridin-3-ylmethyl)oxamide
• N1-(2-methylquinolin-4-yl)-N2-(pyridin-3-ylmethyl)oxalamide
• N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C18H16N4O2/c1-12-9-16(14-6-2-3-7-15(14)21-12)22-18(24)17(23)20-11-13-5-4-8-19-10-13/h2-10H,11H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key： DKMSQGKMMOOSIH-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C([H])([H])C1=C([H])N=C([H])C([H])=C1[H])=O)N([H])C1=C([H])C(C([H])([H])[H])=NC2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• XLogP3: 1.9
• Topological Polar Surface Area: 84

Additional information on N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide

Exploring the Potential of N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide: A Comprehensive Overview

The compound with CAS No. 941963-34-4, known as N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yl)methylethanediamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of ethanediamide, with substituents at both nitrogen atoms, making it a valuable molecule for further exploration in chemistry and material science.

Recent studies have highlighted the importance of N-(2-methylquinolin-4-yl) and N'-(pyridin-3-yl) groups in enhancing the electronic properties of organic compounds. The quinoline moiety, a heterocyclic aromatic system, is known for its stability and ability to participate in various chemical reactions. The methyl group attached to the quinoline ring further modulates its electronic characteristics, making it suitable for applications in organic electronics and catalysis.

The pyridine ring in the pyridin-3-yl group contributes to the compound's ability to form hydrogen bonds and engage in π-interactions, which are crucial for its potential use in drug design and supramolecular chemistry. Recent research has shown that such structures can act as effective ligands in metalloorganic frameworks (MOFs), enhancing their stability and functionality.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a promising development for large-scale production.

Applications of this compound are diverse. In the field of pharmacology, it has shown potential as a lead compound for anti-cancer drug development due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, its electronic properties make it a candidate for use in organic photovoltaic devices (OPVs), where it can serve as an electron acceptor material.

Recent advancements in computational chemistry have allowed researchers to predict the optical and electronic properties of this compound with high accuracy. These simulations have revealed that the molecule exhibits strong absorption in the visible spectrum, making it suitable for applications in light-harvesting materials.

In conclusion, N-(2-methylquinolin-4-yl)-N'-(pyridin-3-yL)methylethanediamide represents a promising compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and computational modeling, positions it as a key player in future advancements in materials science and pharmaceutical research.